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Compound of Interest

Compound Name: 3,4-Dibromophenol

Cat. No.: B166983 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3,4-Dibromophenol (CAS

Number: 615-56-5), a halogenated aromatic compound relevant to environmental science,

chemical synthesis, and toxicology. This document details its chemical and physical properties,

spectroscopic profile, analytical methodologies, and critical safety information, presenting

quantitative data in accessible tables and outlining experimental and logical workflows with

mandatory visualizations.

Chemical Identity and Physical Properties
3,4-Dibromophenol is a disubstituted phenol featuring two bromine atoms at the third and

fourth positions of the benzene ring.[1] It is a white solid at room temperature.[2] This

compound is primarily utilized as an analytical standard for environmental testing and as an

intermediate in the synthesis of more complex molecules, such as pharmaceuticals and dyes.

[2][3][4][5] Its molecular structure and properties are well-defined, making it a useful building

block in organic chemistry.

Table 1: Chemical Identifiers and Physical Properties of 3,4-Dibromophenol
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Property Value Reference(s)

CAS Number 615-56-5 [2][6]

Molecular Formula C₆H₄Br₂O [2][4]

Molecular Weight 251.90 g/mol [2][7]

IUPAC Name 3,4-dibromophenol [7]

SMILES C1=CC(=C(C=C1O)Br)Br [7]

InChI Key
KYZSNVXYOQKZAK-

UHFFFAOYSA-N
[7][8]

Melting Point 79 °C

Boiling Point 286.3 °C at 760 mmHg [2][6]

Density 2.095 g/cm³ [2][6]

Flash Point 126.9 °C [2][6]

pKa 8.43 ± 0.18 (Predicted) [3][9]

LogP 2.917 - 3.32 [2][8]

| Appearance | White Solid |[2] |

Synthesis and Manufacturing
The synthesis of dibromophenols can be achieved through the direct bromination of phenol.[10]

The process requires careful control of reaction conditions, such as temperature and the molar

ratio of reagents, to achieve high yields of the desired isomer and minimize the formation of

byproducts.[10] A general workflow involves reacting a phenol precursor with a brominating

agent, followed by purification steps to isolate 3,4-Dibromophenol.
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Caption: Generalized workflow for the synthesis of 3,4-Dibromophenol.

Spectroscopic Profile and Analytical Methodology
The structural identification of 3,4-Dibromophenol relies on standard spectroscopic

techniques. The presence of bromine isotopes (⁷⁹Br and ⁸¹Br in an approximate 1:1 ratio)

results in a characteristic isotopic pattern for bromine-containing fragments in mass

spectrometry.[11] Infrared spectroscopy will show characteristic peaks for the O-H and C-O

stretching of the phenol group and vibrations from the aromatic ring.[1][12]

Table 2: Predicted Spectroscopic Data for 3,4-Dibromophenol
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Technique Expected Characteristics

¹H NMR

Aromatic protons will appear as distinct
signals, with chemical shifts and coupling
constants determined by their positions
relative to the hydroxyl and bromine
substituents.

¹³C NMR

Unique signals for each of the six carbon atoms

in the aromatic ring, with chemical shifts

influenced by the electronegative bromine and

oxygen atoms.

FT-IR

Broad O-H stretch (~3200-3600 cm⁻¹), C-O

stretch (~1200 cm⁻¹), and aromatic C=C

stretching vibrations (1400-1600 cm⁻¹).[1]

| MS (EI) | A distinct molecular ion peak (M+) and a characteristic M+2 peak of similar intensity

due to the two bromine atoms.[11] Fragmentation patterns will involve the loss of bromine and

other moieties. |

A general methodology for acquiring spectroscopic data for dibromophenol isomers involves

distinct preparation and acquisition steps for each technique.[1]

Sample Preparation:

NMR: Dissolve 5-10 mg of 3,4-Dibromophenol in approximately 0.7 mL of a suitable

deuterated solvent (e.g., CDCl₃) containing tetramethylsilane (TMS) as an internal

standard.[1]

IR (KBr Pellet): Mix a small amount of the sample with dry potassium bromide (KBr) and

press into a thin, transparent pellet.

MS: Prepare a dilute solution of the sample in a volatile solvent like acetonitrile or

methanol for analysis via direct infusion or coupled with a chromatographic system.[13]

Instrumentation and Data Acquisition:
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NMR: Utilize a 400 MHz or higher NMR spectrometer to acquire ¹H and ¹³C NMR spectra.

[1]

IR: Use an FTIR spectrometer to record the spectrum in the 4000–400 cm⁻¹ range.[1]

MS: Employ a mass spectrometer, often with an electron impact (EI) source, to obtain the

mass-to-charge ratio of the molecular ion and its fragments.[14]

3,4-Dibromophenol can be effectively separated and quantified using reverse-phase HPLC.[8]

This method is crucial for purity assessment and for its determination in environmental or

biological samples.[15]

Sample and Standard Preparation:

Prepare a stock solution of 3,4-Dibromophenol (e.g., 1 mg/mL) in a solvent such as

acetonitrile or methanol.[16]

Create a series of working standards by diluting the stock solution with the mobile phase

or an appropriate solvent to generate a calibration curve.

Prepare unknown samples by dissolving them in the same solvent and filtering through a

0.45 µm syringe filter to remove particulates.

Chromatographic Conditions:

Column: A C18 reverse-phase column (e.g., Newcrom R1) is suitable.[8]

Mobile Phase: A gradient elution using a mixture of acetonitrile and water with an acid

modifier like phosphoric acid or formic acid (for MS compatibility) is effective.[8]

Flow Rate: Typically 1.0 mL/min.

Detection: UV detection at a wavelength selected for maximum absorbance (e.g., 286

nm).[15]

Injection Volume: 10-20 µL.

Data Analysis:
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Identify the 3,4-Dibromophenol peak in the chromatogram by comparing its retention

time to that of a known standard.

Quantify the concentration in unknown samples by using the peak area and comparing it

against the calibration curve generated from the standards.

Sample Preparation
(Dissolution & Filtration)

HPLC System Setup
(C18 Column, Mobile Phase)

Standard Preparation
(Serial Dilution)

Injection of Samples
and Standards

Data Acquisition
(Chromatogram Generation)

Data Analysis
(Peak Integration & Calibration)

Quantification of
3,4-Dibromophenol
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Caption: Standard workflow for the HPLC analysis of 3,4-Dibromophenol.
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Applications
The primary application of 3,4-Dibromophenol is as a reference standard in analytical

chemistry.[4] It is used for the determination of urinary bromophenols, which serve as potential

biomarkers for human exposure to polybrominated diphenyl ethers (PBDEs), a class of flame

retardants.[3][5][17] It also serves as an intermediate in the synthesis of various organic

compounds, including dyes and potential pharmaceutical agents.[2]

Toxicological and Safety Profile
3,4-Dibromophenol is classified as a hazardous substance with significant acute toxicity. It is

fatal if swallowed and causes skin and serious eye irritation.[18][19] Inhalation may also lead to

respiratory irritation.[18][19] Due to these hazards, strict adherence to safety protocols is

mandatory when handling this compound.

Table 3: GHS Hazard Information for 3,4-Dibromophenol

Hazard Statement GHS Classification Reference(s)

H300: Fatal if swallowed
Acute toxicity, Oral
(Category 2)

[18][19]

H315: Causes skin irritation Skin irritation (Category 2) [18][19]

H319: Causes serious eye

irritation
Eye irritation (Category 2A) [18][19]

| H335: May cause respiratory irritation | Specific target organ toxicity - single exposure

(Category 3) |[18][19] |

Handling of 3,4-Dibromophenol requires a well-ventilated area, preferably a chemical fume

hood.[18][20] Personal protective equipment (PPE), including chemical-resistant gloves, safety

goggles or a face shield, and a lab coat, is essential to prevent contact.[18][20]
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Exposure to
3,4-Dibromophenol

Inhalation Skin Contact Eye Contact Ingestion

Move victim to fresh air.
Provide oxygen if needed.

Remove contaminated clothing.
Wash skin with soap & water.

Rinse with water for 15+ min.
Remove contact lenses.

Rinse mouth with water.
DO NOT induce vomiting.

Call a Poison Center or Doctor
IMMEDIATELY

Click to download full resolution via product page

Caption: Emergency first aid procedures for 3,4-Dibromophenol exposure.[20]

In case of accidental release, the spill should be contained, and the solid material collected

without creating dust.[20] All waste materials must be disposed of as hazardous waste in

accordance with local, state, and federal regulations.[18]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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